Cas no 175204-18-9 (Methyl 3,4-diacetamidobenzoate)

• Product Name: Methyl 3,4-diacetamidobenzoate
• CAS No: 175204-18-9
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 134002
• PubChem ID: 2781237
• Update Time: 2025-04-19

Methyl 3,4-diacetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-diacetamidobenzoate
• Benzoic acid,3,4-bis(acetylamino)-, methyl ester
• METHYL 3,4-DI(ACETYLAMINO)BENZOATE
• HMS558I09
• Maybridge1_005993
• Oprea1_543931
• DTXSID00381760
• SR-01000637659-1
• Benzoic acid, 3,4-bis(acetylamino)-, methyl ester
• CCG-48088
• AKOS015908750
• FT-0628497
• 175204-18-9

• Inchi： 1S/C12H14N2O4/c1-7(15)13-10-5-4-9(12(17)18-3)6-11(10)14-8(2)16/h4-6H,1-3H3,(H,13,15)(H,14,16)
• InChI Key： HGBVBCIDBDCXPQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C=1)NC(C)=O)NC(C)=O)=O

Computed Properties

• Exact Mass: 250.09500
• Monoisotopic Mass: 250.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.293
• Melting Point: 225℃
• Boiling Point: 524.7°Cat760mmHg
• Flash Point: 271.1°C
• Refractive Index: 1.604
• PSA: 84.50000
• LogP: 1.53600

Methyl 3,4-diacetamidobenzoate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25